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Compound of Interest

Compound Name: Chloroiodoacetic acid

Cat. No.: B141544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only.

Chloroiodoacetic acid is a hazardous chemical and should only be handled by trained

professionals in a controlled laboratory setting. Always consult the most current Safety Data

Sheet (SDS) from your supplier before use and adhere to all institutional and regulatory safety

protocols.

Executive Summary
Chloroiodoacetic acid (CIAA) is a halogenated acetic acid that, like other haloacetic acids

(HAAs), is of interest to researchers in various fields. It is also known to form as a disinfection

byproduct in drinking water.[1][2] Due to its chemical structure, CIAA is expected to be a

reactive and potentially toxic compound. This guide provides a comprehensive overview of the

available safety, handling, and toxicity information for chloroiodoacetic acid. It is important to

note that while data for many haloacetic acids are available, specific toxicological data for

chloroiodoacetic acid are limited. Therefore, this guide also draws upon information from the

closely related and well-studied monochloroacetic acid (MCA) to provide a more complete,

albeit extrapolated, safety profile. All personnel handling this compound must be thoroughly

trained on its potential hazards and the necessary safety precautions.
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A summary of the known physical and chemical properties of chloroiodoacetic acid is

presented in Table 1. Understanding these properties is crucial for safe handling and storage.

Table 1: Physical and Chemical Properties of Chloroiodoacetic Acid

Property Value Reference

Chemical Formula C₂H₂ClIO₂ [3]

Molecular Weight 220.39 g/mol [3][4]

CAS Number 53715-09-6 [3]

Appearance

Not explicitly stated for CIAA;

related haloacetic acids are

often crystalline solids.[5]

Solubility Soluble in water.[6]

XLogP3-AA 1.2 [4]

Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 1 [4]

Exact Mass 219.87880 Da [4]

Topological Polar Surface Area 37.3 Å² [4]

Toxicity Information
The toxicity of chloroiodoacetic acid has not been as extensively studied as other haloacetic

acids. However, the available data, along with information from related compounds, indicate

that it should be treated as a toxic substance.

Acute Toxicity
Limited specific acute toxicity data is available for chloroiodoacetic acid. One study reported

its cytotoxicity in Chinese hamster ovary (CHO) cells. For a more comprehensive
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understanding of potential acute hazards, data for the related compound, monochloroacetic

acid (MCA), is provided for comparison.

Table 2: Acute Toxicity Data

Compound Test
Species/Sy
stem

Route of
Exposure

Value Reference

Chloroiodoac

etic Acid
LC₅₀

Chinese

Hamster

Ovary (CHO)

cells

In vitro 3.04 x 10⁻⁴ M [7]

Monochloroa

cetic Acid
LD₅₀ Rat Oral

55 - 90.4

mg/kg
[4][8]

Monochloroa

cetic Acid
LD₅₀ Rabbit Dermal 250 mg/kg [1]

Monochloroa

cetic Acid
LD₅₀ Rat Dermal 305 mg/kg [4]

Monochloroa

cetic Acid
LC₅₀ Rat

Inhalation

(dust/mist)

>1.268 - 180

mg/m³ (4h)
[1][4][8]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity
There is limited specific information on the genotoxicity, carcinogenicity, and reproductive

toxicity of chloroiodoacetic acid. However, haloacetic acids as a class have been the subject

of study, with some showing mutagenic or carcinogenic potential.

Genotoxicity: Some haloacetic acids have shown mutagenic activity in in-vitro tests like the

Ames fluctuation test.[9] Dichloroacetic acid and dibromoacetic acid have been shown to

induce primary DNA damage in the SOS chromotest.[9]

Carcinogenicity: The National Toxicology Program has evaluated haloacetic acids found as

water disinfection byproducts.[10] While there is no specific classification for

chloroiodoacetic acid, some other haloacetic acids are considered potential carcinogens.
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[2][11] For monochloroacetic acid, it is not classified as a carcinogen by IARC, NTP, or

ACGIH.[5][8]

Reproductive Toxicity: There is no specific data available for the reproductive toxicity of

chloroiodoacetic acid. Monochloroacetic acid is not classified as a reproductive toxicant.[4]

[12]

Occupational Exposure Limits
Specific occupational exposure limits for chloroiodoacetic acid have not been established. In

the absence of specific limits, the exposure limits for monochloroacetic acid should be

considered as a conservative guide.

Table 3: Occupational Exposure Limits for Monochloroacetic Acid (as a surrogate)

Organization Limit Value Reference

ACGIH TLV-TWA 0.5 ppm [1]

NIOSH
No specific limit

established
- [13]

OSHA
No specific PEL

established
- [14]

Switzerland (SUVA) MAK 2 mg/m³ (TWA) [4]

Switzerland (SUVA) STEL 4 mg/m³ [4]

Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure to

chloroiodoacetic acid.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling

chloroiodoacetic acid to determine the appropriate PPE. The following is a general guideline:

Eye/Face Protection: Chemical safety goggles and a face shield are required.[8][14]
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Skin Protection: Acid-resistant gloves (e.g., polyethylene) and protective clothing are

necessary to prevent skin contact.[5][14] A lab coat, closed-toe shoes, and long pants are

mandatory.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1][14] If there is a risk of inhaling dust or aerosols, a NIOSH/MSHA-

approved respirator should be used.[1][8]

Storage
Store in a cool, dry, well-ventilated area away from incompatible materials.[1][15]

Keep containers tightly closed.[1][15]

Store in a designated corrosives area.[1]

Incompatible Materials: Strong oxidizing agents, strong bases, strong reducing agents,

amines, and alcohols.[1][8][16]

Emergency Procedures
First Aid Measures
Immediate medical attention is crucial in case of any exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Reference

Inhalation

Remove the individual to fresh

air. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[4][5]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[4][16]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting lower and

upper eyelids occasionally.

Seek immediate medical

attention.

[4][5]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Seek

immediate medical attention.

[4][5]

Spill and Leak Procedures
Minor Spills: Evacuate the area. Wear appropriate PPE.[7] Absorb the spill with an inert, non-

combustible material (e.g., vermiculite, sand).[17] Place the absorbed material into a suitable

container for disposal.[4]

Major Spills: Evacuate the area immediately and call for emergency response.[7] Prevent the

spill from entering drains or waterways.[4]

Waste Disposal
Dispose of chloroiodoacetic acid and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[5] Waste should be handled as hazardous
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waste.[1]

Experimental Protocols
Detailed experimental protocols for the toxicity testing of chloroiodoacetic acid are not readily

available in the public domain. However, standardized methods are used for assessing the

toxicity of chemicals, including haloacetic acids.

In Vitro Cytotoxicity Assay (General Protocol)
This is a generalized protocol and would need to be optimized for specific cell lines and

endpoints.

Cell Culture: Culture a suitable cell line (e.g., Chinese Hamster Ovary cells) in an appropriate

medium and conditions.

Compound Preparation: Prepare a stock solution of chloroiodoacetic acid in a suitable

solvent and make serial dilutions to the desired test concentrations.

Cell Treatment: Seed the cells in multi-well plates and allow them to attach. Replace the

medium with a medium containing the various concentrations of chloroiodoacetic acid.

Include appropriate positive and negative controls.

Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

Viability Assessment: Determine cell viability using a suitable assay, such as the MTT, XTT,

or neutral red uptake assay.

Data Analysis: Calculate the concentration that causes 50% inhibition of cell viability (LC₅₀)

by plotting the percentage of viable cells against the log of the compound concentration.

Ames Test for Mutagenicity (General Protocol)
The Ames test is a widely used method for assessing the mutagenic potential of a chemical.

Bacterial Strains: Use several strains of Salmonella typhimurium that are auxotrophic for

histidine (i.e., they cannot synthesize it).
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Metabolic Activation: Conduct the test with and without a mammalian metabolic activation

system (S9 fraction from rat liver) to detect mutagens that require metabolic activation.

Exposure: Mix the bacterial tester strain, the test chemical at various concentrations, and the

S9 mix (if used) in molten top agar.

Plating: Pour the mixture onto a minimal glucose agar plate.

Incubation: Incubate the plates for 48-72 hours at 37°C.

Scoring: Count the number of revertant colonies (colonies that have regained the ability to

synthesize histidine). A significant increase in the number of revertant colonies compared to

the negative control indicates mutagenic potential.
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Spill Occurs

Assess the Situation
(Size, Location, Hazard)

Is it a minor spill?

MAJOR SPILL

No

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Yes

Evacuate the Area

Notify EHS/Emergency Response

Contain the Spill
(Use absorbent material)

Neutralize if applicable
(Follow specific procedure)

Clean up residue

Dispose of waste in a
labeled hazardous waste container

Decontaminate the area
and affected equipment

Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Exposure to Chloroiodoacetic Acid

What was the route of exposure?

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Ingestion

Move to fresh air.
Seek immediate medical attention.

Remove contaminated clothing.
Flush with water for 15 min.

Seek immediate medical attention.

Flush eyes with water for 15 min.
Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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